Bromperidol

• CAS No.: 10457-90-6
• Product Name: Bromperidol
• Molecular Formula: C21H23BrFNO2
• Molecular Weight: 420.3 g/mol
• IUPAC Name: 4-[4-(4-bromophenyl)-4-hydroxypiperidin-1-yl]-1-(4-fluorophenyl)butan-1-one
• Standard InChI: InChI=1S/C21H23BrFNO2/c22-18-7-5-17(6-8-18)21(26)11-14-24(15-12-21)13-1-2-20(25)16-3-9-19(23)10-4-16/h3-10,26H,1-2,11-15H2
• Standard InChIKey: RKLNONIVDFXQRX-UHFFFAOYSA-N
• SMILES: C1CN(CCC1(C2=CC=C(C=C2)Br)O)CCCC(=O)C3=CC=C(C=C3)F
• Canonical SMILES: C1CN(CCC1(C2=CC=C(C=C2)Br)O)CCCC(=O)C3=CC=C(C=C3)F
• Appearance: Solid powder
• Melting Point: 155.0 °C
• Description: Bromperidol, also known as Impromen and R-11333, is used as a means of long-term maintenance treatment of schizophrenia. Bromperidol is a close structural analogue of haloperidol. C3435T polymorphism is associated with some therapeutic response to bromperidol in schizophrenic patients, possibly by different drug concentration in the brain.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: omoperidol; bromperidol; bromperidol hydrochloride; bromperidol, 82Br-labeled; C-C 2489-21; Impromen; R 11,333; Tesoprel
• Reference: 1: Purgato M, Adams CE. Bromperidol decanoate (depot) for schizophrenia. Cochrane Database Syst Rev. 2012 Nov 14;11:CD001719. doi: 10.1002/14651858.CD001719.pub4. Review. PubMed PMID: 23152208.; 2: Purgato M, Adams CE. Bromperidol decanoate (depot) for schizophrenia. Cochrane Database Syst Rev. 2011 Sep 7;(9):CD001719. doi: 10.1002/14651858.CD001719.pub3. Review. Update in: Cochrane Database Syst Rev. 2012;11:CD001719. PubMed PMID: 21901678.; 3: Suzuki H, Gen K, Inoue Y. Comparison of the anti-dopamine D₂ and anti-serotonin 5-HT(2A) activities of chlorpromazine, bromperidol, haloperidol and second-generation antipsychotics parent compounds and metabolites thereof. J Psychopharmacol. 2013 Apr;27(4):396-400. doi: 10.1177/0269881113478281. PubMed PMID: 23427194.; 4: Yasui-Furukori N, Furukori H, Saito M, Inoue Y, Kaneko S, Tateishi T. Poor reliability of therapeutic drug monitoring data for haloperidol and bromperidol using enzyme immunoassay. Ther Drug Monit. 2003 Dec;25(6):709-14. PubMed PMID: 14639057.; 5: Yasui-Furukori N, Saito M, Furukori H, Inoue Y, Someya T, Kaneko S, Tateishi T. Establishment of new cloned enzyme donor immunoassays (CEDIA) for haloperidol and bromperidol. Ther Drug Monit. 2004 Jun;26(3):336-41. PubMed PMID: 15167638.; 6: Wong D, Adams CE, David A, Quraishi SN. Depot bromperidol decanoate for schizophrenia. Cochrane Database Syst Rev. 2004;(3):CD001719. Review. Update in: Cochrane Database Syst Rev. 2011;(9):CD001719. PubMed PMID: 15266450.; 7: Yasui-Furukori N, Kondo T, Suzuki A, Mihara K, Kaneko S, Otani K. Comparison of prolactin concentrations between haloperidol and bromperidol treatments in schizophrenic patients. Prog Neuropsychopharmacol Biol Psychiatry. 2002 Apr;26(3):575-8. PubMed PMID: 11999910.; 8: Yasui-Furukori N, Inoue Y, Chiba M, Tateishi T. Simultaneous determination of haloperidol and bromperidol and their reduced metabolites by liquid-liquid extraction and automated column-switching high-performance liquid chromatography. J Chromatogr B Analyt Technol Biomed Life Sci. 2004 Jun 5;805(1):175-80. PubMed PMID: 15113555.; 9: Yasui-Furukori N, Saito M, Nakagami T, Kaneda A, Tateishi T, Kaneko S. Association between multidrug resistance 1 (MDR1) gene polymorphisms and therapeutic response to bromperidol in schizophrenic patients: a preliminary study. Prog Neuropsychopharmacol Biol Psychiatry. 2006 Mar;30(2):286-91. PubMed PMID: 16386826.; 10: Tateishi T, Watanabe M, Kumai T, Tanaka M, Moriya H, Yamaguchi S, Satoh T, Kobayashi S. CYP3A is responsible for N-dealkylation of haloperidol and bromperidol and oxidation of their reduced forms by human liver microsomes. Life Sci. 2000 Nov 3;67(24):2913-20. PubMed PMID: 11133003.; 11: Higashi Y, Nakamura S, Fujii Y. Sensitive determination of 4-(4-bromophenyl)-4-hydroxypiperidine, a metabolite of bromperidol, in rat plasma by HPLC with fluorescence detection after pre-column derivatization using 4-fluoro-7-nitro-2,1,3-benzoxadiazole. Biol Pharm Bull. 2006 Dec;29(12):2479-82. PubMed PMID: 17142985.; 12: Gopal S, Berwaerts J, Nuamah I, Akhras K, Coppola D, Daly E, Hough D, Palumbo J. Number needed to treat and number needed to harm with paliperidone palmitate relative to long-acting haloperidol, bromperidol, and fluphenazine decanoate for treatment of patients with schizophrenia. Neuropsychiatr Dis Treat. 2011;7:93-101. doi: 10.2147/NDT.S17177. PubMed PMID: 21552311; PubMed Central PMCID: PMC3083982.; 13: Lee SY, Kim YG, Kim HG, Kim JW. Pharmacokinetic parameters of bromperidol in Korean subjects. Hum Psychopharmacol. 2006 Aug;21(6):409-12. PubMed PMID: 16915578.; 14: Sato S, Someya T, Shioiri O, Koitabashi T, Inoue Y. Involvement of CYP3A4 in the metabolism of bromperidol in vitro. Pharmacol Toxicol. 2000 Mar;86(3):145-8. PubMed PMID: 10752674.; 15: Mihara K, Suzuki A, Kondo T, Yasui-Furukori N, Ono S, Otani K, Kaneko S, Inoue Y. Relationship between Taq1 A dopamine D2 receptor (DRD2) polymorphism and prolactin response to bromperidol. Am J Med Genet. 2001 Apr 8;105(3):271-4. PubMed PMID: 11353448.
• PubChem Compound: 2448
• Last Modified: Nov 11 2021